Cas no 42055-15-2 (3-(Methylamino)propan-1-ol)

• Product Name: 3-(Methylamino)propan-1-ol
• CAS No: 42055-15-2
• MF: C₄H₁₁NO
• MW: 89.1362411975861
• MDL: MFCD06797456
• CID: 324588
• PubChem ID: 10148986
• Update Time: 2025-06-08

3-(Methylamino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(Methylamino)propan-1-ol
• 3-(Methylamino)-1-propanol
• 3-Methylamino-1-propanol
• 1-Propanol,3-(methylamino)-
• 3-methylaminopropanol
• 3-methylamino-propanol
• 3-(methylamino)propanol
• 3-methylamino-propan-1-ol
• (3-hydroxypropyl)methylamine
• n-methyl-3-hydroxypropylamine
• N-(3-hydroxypropyl)methylamine
• KRGXWTOLFOPIKV-UHFFFAOYSA-N
• N-(3-hydroxypropyl)-N-methylamine
• STR10027
• AK112615
• A
• methylpropanolamine
• AK11261
• gamma-(Methylamino)propanol
• AKOS002682745
• UNII-7D9DNX69QV
• CS-W007469
• 7D9DNX69QV
• AMP-p 5
• DTXSID50436133
• 42055-15-2
• MFCD06797456
• Z104756980
• A851613
• EN300-141645
• 3-Methylamino-1-propanol, 96%
• n-methylpropanolamine
• .GAMMA.-(METHYLAMINO)PROPANOL
• SB83777
• M1484
• NS00113671
• 1-Propanol, 3-(methylamino)-

• MDL： MFCD06797456
• Inchi： 1S/C4H11NO/c1-5-3-2-4-6/h5-6H,2-4H2,1H3
• InChI Key： KRGXWTOLFOPIKV-UHFFFAOYSA-N
• SMILES： OCCCNC

Computed Properties

• Exact Mass: 89.08410
• Monoisotopic Mass: 89.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 23.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.5
• Topological Polar Surface Area: 32.299

Experimental Properties

• Color/Form: Not determined
• Density: 0.917 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: 169°C(lit.)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: n20/D 1.448
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 32.26000
• LogP: -0.02090
• Solubility: Not determined

3-(Methylamino)propan-1-ol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2735
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R22; R34
• HazardClass：8
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3-(Methylamino)propan-1-ol

Professional Introduction to 3-(Methylamino)propan-1-ol (CAS No. 42055-15-2)

3-(Methylamino)propan-1-ol, chemically designated as N-methylpropan-1-amine, is a significant compound in the realm of pharmaceutical and biochemical research. This compound, identified by its unique CAS No. 42055-15-2, has garnered attention due to its versatile applications in synthesizing various bioactive molecules. The molecular structure of 3-(Methylamino)propan-1-ol consists of a primary amine group attached to a propyl chain, which makes it a valuable intermediate in the synthesis of more complex organic molecules.

The compound’s utility spans across multiple domains, particularly in the development of novel pharmaceutical agents. Its structural motif allows for facile modifications, enabling chemists to tailor its properties for specific applications. Recent studies have highlighted its role in the synthesis of enzymes and receptors mimics, which are crucial for understanding biological pathways and developing targeted therapies.

In the context of drug discovery, 3-(Methylamino)propan-1-ol has been explored as a precursor in the synthesis of small-molecule inhibitors. These inhibitors are designed to interact with specific biological targets, modulating their activity for therapeutic benefit. For instance, researchers have utilized this compound to develop inhibitors targeting enzymes involved in inflammation and cancer progression. The ability to modify the amine and hydroxyl groups on the propyl chain provides a scaffold for creating molecules with enhanced binding affinity and selectivity.

The biochemical significance of 3-(Methylamino)propan-1-ol is further underscored by its involvement in the synthesis of neurotransmitter analogs. Neurotransmitters are critical mediators of communication between neurons, and their dysregulation is implicated in various neurological disorders. By leveraging the structural flexibility of 3-(Methylamino)propan-1-ol, scientists have been able to design molecules that mimic or interfere with neurotransmitter activity, offering potential treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

Advances in synthetic methodologies have also contributed to the growing interest in 3-(Methylamino)propan-1-ol. Modern techniques such as flow chemistry and catalytic asymmetric synthesis have enabled more efficient and scalable production of this compound. These innovations not only reduce costs but also improve the sustainability of its use in pharmaceutical manufacturing. The development of greener synthetic routes aligns with global efforts to minimize environmental impact while maximizing productivity.

The pharmacological potential of 3-(Methylamino)propan-1-ol has been further explored through computational modeling and high-throughput screening. These approaches allow researchers to rapidly evaluate the compound’s interactions with biological targets, identifying promising candidates for further development. Computational studies have predicted that derivatives of 3-(Methylamino)propan-1-ol may exhibit potent activity against certain enzymes and receptors, making them attractive candidates for drug development.

In summary, 3-(Methylamino)propan-1-ol (CAS No. 42055-15-2) is a multifaceted compound with significant applications in pharmaceutical research. Its structural features make it a valuable intermediate for synthesizing bioactive molecules, including enzyme inhibitors and neurotransmitter analogs. The ongoing advancements in synthetic chemistry and computational biology continue to expand its potential applications, reinforcing its importance in the development of novel therapeutic agents.